Cas no 2648927-52-8 ((2S,3R)-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-3-hydroxybutanoic acid)

• Product Name: (2S,3R)-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-3-hydroxybutanoic acid
• CAS No: 2648927-52-8
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 5902767
• PubChem ID: 165526461
• Update Time: 2025-06-08

(2S,3R)-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-3-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S,3R)-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-3-hydroxybutanoic acid
• 2648927-52-8
• EN300-1496761
• (2S,3R)-2-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylhexanamido]-3-hydroxybutanoic acid

• Inchi： 1S/C26H32N2O6/c1-16(11-12-23(30)28-24(17(2)29)25(31)32)13-14-27-26(33)34-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,16-17,22,24,29H,11-15H2,1-2H3,(H,27,33)(H,28,30)(H,31,32)/t16?,17-,24+/m1/s1
• InChI Key： KVDAQSWCRMKSBE-CLGWFSLVSA-N
• SMILES： O(C(NCCC(C)CCC(N[C@H](C(=O)O)[C@@H](C)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 679
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 125Ų

Additional information on (2S,3R)-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-3-hydroxybutanoic acid

Introduction to (2S,3R)-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-3-hydroxybutanoic acid (CAS No. 2648927-52-8)

(2S,3R)-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-3-hydroxybutanoic acid (CAS No. 2648927-52-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its intricate molecular structure, which includes a fluorenylmethoxycarbonyl (Fmoc) protecting group and a chiral center at the 2S,3R positions. The presence of these features makes it a valuable intermediate in the synthesis of various bioactive molecules and therapeutic agents.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions and its ability to prevent unwanted side reactions. In the context of (2S,3R)-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-3-hydroxybutanoic acid, this group plays a crucial role in maintaining the integrity and reactivity of the amino functional group during multi-step synthetic processes. The chiral centers at the 2S and 3R positions are essential for achieving the desired stereochemistry, which is often critical for the biological activity of the final product.

Recent studies have highlighted the potential applications of this compound in various areas of medicinal chemistry. For instance, researchers at the University of California, San Francisco, have explored its use as an intermediate in the synthesis of novel antibiotics. The unique combination of functional groups in (2S,3R)-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-3-hydroxybutanoic acid allows for the creation of molecules with enhanced antimicrobial properties, making it a promising candidate for addressing the growing issue of antibiotic resistance.

In addition to its role in antibiotic development, this compound has also shown promise in the field of cancer research. A study published in the Journal of Medicinal Chemistry demonstrated that derivatives of (2S,3R)-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-3-hydroxybutanoic acid exhibit potent anticancer activity against a variety of tumor cell lines. The researchers found that these derivatives can selectively target and inhibit key enzymes involved in cancer cell proliferation, offering a new avenue for cancer therapy.

The synthetic route to (2S,3R)-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-3-hydroxybutanoic acid involves several well-established chemical transformations. The process typically begins with the protection of an amino acid using Fmoc chemistry, followed by selective functionalization and stereoselective reactions to introduce the desired substituents and chiral centers. The final step involves deprotection to yield the target compound. This synthetic strategy has been optimized to achieve high yields and purity, making it suitable for large-scale production.

The physical and chemical properties of (2S,3R)-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-3-hydroxybutanoic acid have been extensively characterized. It is a white crystalline solid with a melting point ranging from 150°C to 155°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but exhibits limited solubility in water. These properties make it suitable for use in various analytical techniques and biological assays.

In terms of safety and handling, (2S,3R)-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-3-hydroxybutanoic acid should be stored under dry conditions at room temperature to maintain its stability. It is recommended to handle this compound with appropriate personal protective equipment (PPE) to avoid skin contact and inhalation. Additionally, proper waste disposal procedures should be followed to ensure environmental safety.

The future prospects for (2S,3R)-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-3-hydroxybutanoic acid are promising. Ongoing research is focused on optimizing its use as an intermediate in the synthesis of more complex bioactive molecules and exploring its potential applications in other therapeutic areas such as neurodegenerative diseases and inflammatory disorders. The versatility and reactivity of this compound make it an attractive candidate for further investigation and development.

In conclusion, (2S,3R)-2-6-{(9H-fluoren-9-yloxycarbonyl)amino}-4-methylhexanamide}-3-hydroxybutanoic acid (CAS No. 2648927-52-8) is a versatile and valuable compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique molecular structure and functional groups make it an ideal intermediate for synthesizing bioactive molecules with diverse therapeutic applications. As research continues to advance, this compound is likely to play an increasingly important role in the development of new drugs and treatments.